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Compound of Interest

Compound Name: dihexadecyl phosphate

Cat. No.: B14063980 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This document provides comprehensive, step-by-step guidance for the proper and safe

disposal of dihexadecyl phosphate (CAS 2197-63-9), a synthetic phospholipid commonly

used in the formulation of liposomes, niosomes, and other artificial membranes for drug

delivery and research applications.[1] Adherence to these procedures is critical for ensuring

personnel safety, protecting the environment, and maintaining regulatory compliance.

Immediate Safety and Hazard Information
Dihexadecyl phosphate is classified as a hazardous substance requiring careful handling.[2]

Key hazards include:

Skin Irritation: Causes skin irritation upon contact.[2]

Serious Eye Damage: Poses a risk of serious eye damage.[2]

Corrosive Potential: Acts as a corrosive agent.[3]

Before handling, it is imperative to wear appropriate Personal Protective Equipment (PPE).

Table 1: Essential Safety and Handling Data for Dihexadecyl Phosphate
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Parameter Value Source

CAS Number 2197-63-9 [2]

Molecular Formula C₃₂H₆₇O₄P [3]

Molecular Weight 546.8 g/mol [3]

Appearance White Powder [4]

Primary Hazards
Skin Irritant, Causes Serious

Eye Damage
[2]

Storage Temperature -20°C

Incompatible Materials Strong oxidizing agents [4]

Hazardous Decomposition
Carbon monoxide, Carbon

dioxide, Phosphorus oxides
[4]

Personal Protective Equipment (PPE) Requirements
All personnel handling dihexadecyl phosphate must use the following PPE to minimize

exposure:

Eye Protection: Wear chemical safety goggles or a face shield.[2]

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).[2]

Respiratory Protection: For operations generating dust, an effective dust mask (e.g., N95) is

required.[4]

Protective Clothing: A lab coat or other protective clothing is necessary to prevent skin

contact.

Step-by-Step Disposal Protocol
The disposal of dihexadecyl phosphate must be conducted in accordance with federal, state,

and local environmental regulations.[4] Do not dispose of this chemical with household garbage

or allow it to enter sewage systems or bodies of water.[2]
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Experimental Protocol: Chemical Waste Segregation and Disposal

Waste Identification and Segregation:

Designate a specific, clearly labeled waste container for dihexadecyl phosphate and

materials contaminated with it.

The container should be made of a material compatible with the chemical and be sealable.

Label the container as "Hazardous Waste: Dihexadecyl Phosphate" and include the

primary hazard symbols (e.g., corrosive, irritant).

Collection of Waste:

Solid Waste: Collect unused or expired dihexadecyl phosphate powder, as well as

contaminated items such as weighing papers, pipette tips, and gloves, in the designated

solid waste container.

Liquid Waste: If dihexadecyl phosphate is in a solution, collect it in a designated, sealed

container for liquid chemical waste. Do not mix with other waste streams unless

compatibility has been verified.

Empty Containers: Empty containers that held dihexadecyl phosphate should be triple-

rinsed with a suitable solvent. The rinsate must be collected as hazardous liquid waste.

Once decontaminated, the container can be disposed of according to institutional

guidelines for non-hazardous waste.[4]

Storage of Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area away from incompatible materials, such as strong oxidizing agents.[4]

The storage area should be cool and dry to prevent any degradation of the container or its

contents.

Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Provide the EHS department with a completed hazardous waste disposal form, accurately

detailing the contents of the container.

Follow all institutional procedures for the handover of chemical waste.

Spill and Emergency Procedures
In the event of a spill or accidental exposure, immediate action is crucial.

Skin Contact: Immediately wash the affected area with plenty of soap and water and rinse

thoroughly.[2]

Eye Contact: Rinse the opened eye for several minutes under running water. Seek

immediate medical attention.[2]

Inhalation: If dust is inhaled, move the individual to fresh air. If symptoms persist, consult a

doctor.[2]

Ingestion: If swallowed, seek medical advice. Do not induce vomiting.[4]

Small Spills: For small spills of the powder, carefully sweep up the material to avoid creating

dust. Use a neutralizing agent if available and place the collected material in the designated

hazardous waste container.[2]

Large Spills: Evacuate the area and contact your institution's EHS or emergency response

team.

Logical Workflow for Disposal
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of dihexadecyl phosphate.
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Caption: Disposal workflow for dihexadecyl phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14063980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

